![molecular formula C5H8ClF2NO2 B2371286 1-Amino-3,3-difluorocyclobutane-1-carboxylic acid hydrochloride CAS No. 1423033-66-2](/img/structure/B2371286.png)
1-Amino-3,3-difluorocyclobutane-1-carboxylic acid hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Amino-3,3-difluorocyclobutane-1-carboxylic acid hydrochloride is a chemical compound with the molecular formula C5H8ClF2NO2 . It is a powder at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C5H7F2NO2.ClH/c6-5(7)1-4(8,2-5)3(9)10;/h1-2,8H2,(H,9,10);1H . This code provides a standard way to encode the compound’s molecular structure.Chemical Reactions Analysis
The specific chemical reactions involving this compound are not detailed in the available resources .Physical And Chemical Properties Analysis
This compound has a molecular weight of 187.57 g/mol . It has a topological polar surface area of 63.3 Ų, a hydrogen bond donor count of 2, and a hydrogen bond acceptor count of 5 . The compound’s exact mass and monoisotopic mass are both 151.04448479 g/mol .Scientific Research Applications
Tumor Imaging and Detection
1-Amino-3,3-difluorocyclobutane-1-carboxylic acid hydrochloride has been investigated for its applications in tumor imaging, particularly using positron emission tomography (PET). It has been synthesized and labeled with Fluorine-18, yielding a compound known as FACBC. This compound has shown promise in delineating tumors, exhibiting specific uptake patterns in tumor tissues, thus aiding in tumor detection and imaging. Studies have highlighted its potential in imaging brain tumors and prostate carcinoma, demonstrating its utility in the noninvasive assessment of these conditions (Shoup & Goodman, 1999); (Schuster et al., 2014).
Solid-State NMR Studies
The compound has also been synthesized for use in solid-state 19F NMR distance measurements in membrane-bound peptides. The fluoro-substituted amino acid derivatives have been incorporated into peptides, replacing native residues to serve as labels for NMR studies. This application allows for detailed structural investigations of peptides in complex environments, such as cell membranes (Tkachenko et al., 2014).
Radiotherapy and Neutron Capture Therapy
1-Amino-3,3-difluorocyclobutane-1-carboxylic acid hydrochloride has been explored as a potential agent in neutron capture therapy. The synthesis of boronated analogues of this compound suggests its application in targeted radiotherapy for cancer treatment. The boron-neutron capture therapy (BNCT) involves delivering boron-containing agents to tumor cells, which are then targeted by neutron irradiation, producing cytotoxic radiation locally within the tumor (Kabalka & Yao, 2003).
Synthesis and Chemical Studies
Apart from its biomedical applications, the compound has been a subject of interest in chemical synthesis and studies. Research has focused on developing efficient synthetic pathways and investigating its physical-chemical properties. These studies provide fundamental insights into the structure and behavior of this compound, which are crucial for its application in various fields (Mykhailiuk et al., 2010); (Chernykh et al., 2016).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-amino-3,3-difluorocyclobutane-1-carboxylic acid;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7F2NO2.ClH/c6-5(7)1-4(8,2-5)3(9)10;/h1-2,8H2,(H,9,10);1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRHLPQLJXDERSV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC1(F)F)(C(=O)O)N.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8ClF2NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.57 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1423033-66-2 |
Source
|
Record name | 1-amino-3,3-difluorocyclobutane-1-carboxylic acid hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.